Cas no 17802-58-3 (5-Pyrimidinamine,2-(3-aminophenyl)-)

• Product Name: 5-Pyrimidinamine,2-(3-aminophenyl)-
• CAS No: 17802-58-3
• MF: C₁₀H₁₀N₄
• MW: 186.21320104599
• CID: 122566
• PubChem ID: 45117410
• Update Time: 2025-04-18

5-Pyrimidinamine,2-(3-aminophenyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinamine,2-(3-aminophenyl)-
• Pyrimidine, 5-amino-2-(m-aminophenyl)- (8CI)
• SCHEMBL21537534
• 17802-58-3
• 2-(3-aminophenyl)pyrimidin-5-amine

• Inchi： 1S/C10H10N4/c11-8-3-1-2-7(4-8)10-13-5-9(12)6-14-10/h1-6H,11-12H2
• InChI Key： KLHSGENYMMOQFL-UHFFFAOYSA-N
• SMILES： N1C=C(C=NC=1C1C=CC=C(C=1)N)N

Computed Properties

• Exact Mass: 186.0907
• Monoisotopic Mass: 186.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• XLogP3: 0.5

Experimental Properties

• PSA: 77.82